Cas no 1167053-13-5 (6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol)

• Product Name: 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol
• CAS No: 1167053-13-5
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 2145377
• PubChem ID: 22646608
• Update Time: 2025-10-29

6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(methyloxy)-7-{[3-(4-morpholinyl)propyl]oxy}-4-quinolinol
• 6-methoxy-7-(3-morpholin-4-ylpropoxy)-1H-quinolin-4-one
• 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol
• DTXSID40627295
• 6-Methoxy-7-[3-(4-morpholinyl)propoxy]-4-quinolinol
• 1167053-13-5
• SCHEMBL899551
• AKOS025401737
• 6-methoxy-7-(3-morpholinopropoxy)-1,4-dihydroquinolin-4-one
• AC-25024
• DB-350190
• 6-Methoxy-7-[3-(morpholin-4-yl)propoxy]quinolin-4(1H)-one
• BORNIZQIXPVUJF-UHFFFAOYSA-N
• 205448-38-0

• Inchi： 1S/C17H22N2O4/c1-21-16-11-13-14(18-4-3-15(13)20)12-17(16)23-8-2-5-19-6-9-22-10-7-19/h3-4,11-12H,2,5-10H2,1H3,(H,18,20)
• InChI Key： BORNIZQIXPVUJF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1=C(C=C2C(C=CNC2=C1)=O)OC

Computed Properties

• Exact Mass: 318.15795719Da
• Monoisotopic Mass: 318.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.220

Additional information on 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol

Comprehensive Overview of 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol (CAS No. 1167053-13-5)

6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol (CAS No. 1167053-13-5) is a synthetic quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its methoxy and morpholinopropoxy substituents, exhibits promising biological activity, particularly in the modulation of kinase pathways and cellular signaling. Researchers are increasingly exploring its role in targeted therapies, aligning with the growing demand for precision medicine and personalized treatment strategies.

The molecular structure of 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol features a quinoline core, a heterocyclic aromatic compound known for its versatility in drug design. The addition of the morpholine ring enhances its solubility and bioavailability, making it a valuable candidate for oral administration. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and proliferative diseases, addressing key health concerns such as cancer and autoimmune disorders. This aligns with current trends in drug discovery, where small molecules like this are optimized for high selectivity and low toxicity.

In the context of AI-driven drug development, 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol has been a subject of computational modeling and virtual screening. These approaches leverage machine learning to predict binding affinities and optimize molecular interactions, reducing the time and cost associated with traditional pharmaceutical R&D. Such innovations resonate with the industry's shift toward data-driven methodologies, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in neurodegenerative disease research. Preliminary data suggest that its quinolin-4-ol scaffold may interact with pathways implicated in neuroprotection, a hot topic given the rising prevalence of conditions like Alzheimer's and Parkinson's. This connection to brain health and cognitive function makes it a compelling subject for further investigation, particularly in aging populations.

From a synthetic chemistry perspective, the preparation of 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol involves multi-step organic reactions, including etherification and substitution processes. These methods are well-documented in peer-reviewed journals, catering to chemists seeking step-by-step protocols or reaction optimization techniques. The compound's purity and stability are critical for reproducibility, a concern frequently addressed in online forums and academic discussions.

Environmental and regulatory considerations also play a role in the compound's profile. As a non-hazardous substance under standard conditions, it complies with green chemistry principles, a priority for modern laboratories aiming to minimize ecological impact. This aspect is increasingly relevant to researchers and organizations committed to sustainable science.

In summary, 6-Methoxy-7-(3-morpholinopropoxy)quinolin-4-ol (CAS No. 1167053-13-5) represents a multifaceted compound with broad applicability in biomedical research, drug discovery, and molecular biology. Its structural features and functional groups make it a valuable tool for addressing some of today's most pressing health challenges, while its synthetic accessibility ensures continued interest from the scientific community.